Cas no 2098105-94-1 (2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2098105-94-1
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5728778
• PubChem ID: 121211969
• Update Time: 2025-05-20

2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2098105-94-1
• 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• AKOS026722123
• 2-(5-ethyl-3-thiophen-3-ylpyrazol-1-yl)acetonitrile
• F2198-2533
• 1H-Pyrazole-1-acetonitrile, 5-ethyl-3-(3-thienyl)-

• Inchi： 1S/C11H11N3S/c1-2-10-7-11(9-3-6-15-8-9)13-14(10)5-4-12/h3,6-8H,2,5H2,1H3
• InChI Key： AOTMIKQXYFGRCP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CC)N(CC#N)N=1

Computed Properties

• Exact Mass: 217.06736854g/mol
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 350.4±37.0 °C(Predicted)
• pka: 1.27±0.10(Predicted)

Additional information on 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile

2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile: A Comprehensive Overview

2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile is a highly specialized organic compound with the CAS number 2098105-94-1. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a thiophene ring and an acetonitrile group further enhances its unique chemical properties, making it a subject of interest in various research and industrial applications.

The molecular structure of 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile is characterized by a pyrazole ring substituted with an ethyl group at position 5, a thiophene ring at position 3, and an acetonitrile group at position 1. This substitution pattern imparts the compound with distinct electronic and steric properties, which are crucial for its role in various chemical reactions and applications. Recent studies have highlighted its potential as a building block in medicinal chemistry due to its ability to form stable complexes with metal ions, particularly in the context of transition metal catalysis.

One of the most significant advancements in the study of this compound involves its application in the field of catalytic asymmetric synthesis. Researchers have demonstrated that 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile can act as a chiral ligand in palladium-catalyzed cross-coupling reactions, enabling the synthesis of enantioselective products. This discovery has opened new avenues for the development of chiral catalysts, which are essential in the pharmaceutical industry for producing drugs with high optical purity.

In addition to its catalytic applications, this compound has also been explored for its potential in sensor technology. The thiophene moiety within its structure exhibits strong electronic interactions with metal surfaces, making it a promising candidate for use in electrochemical sensors. Recent experiments have shown that films of this compound can be deposited onto gold electrodes to create sensors capable of detecting trace amounts of analytes in complex matrices. This property has significant implications for environmental monitoring and food safety applications.

The synthesis of 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by subsequent substitution reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This methodological advancement underscores the importance of modern synthetic techniques in streamlining the production of complex organic molecules.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various disease states. Its ability to modulate protein-protein interactions has been explored in preclinical studies, where it demonstrated inhibitory effects on specific signaling pathways associated with cancer and inflammation. These findings suggest that further optimization could yield novel therapeutic agents with improved efficacy and selectivity.

In terms of environmental impact, recent studies have focused on the degradation pathways of 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile under various conditions. Research indicates that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of non-toxic byproducts. This information is critical for assessing its environmental fate and ensuring safe disposal practices.

Furthermore, computational chemistry approaches have been employed to investigate the electronic structure and reactivity of this compound at the molecular level. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are directly related to its reactivity in chemical transformations. These computational studies have complemented experimental findings, offering a more comprehensive understanding of its behavior in different chemical systems.

In conclusion, 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important tool for future research and development efforts.